Cas no 149967-08-8 (Tert-butyl 4-hydroxy-2-(phenylmethoxycarbonylamino)butanoate)

• Product name: Tert-butyl 4-hydroxy-2-(phenylmethoxycarbonylamino)butanoate
• CAS No: 149967-08-8
• MF: C₁₆H₂₃NO₅
• MW: 309.357525110245
• CID: 1322271
• PubChem ID: 13822900

Tert-butyl 4-hydroxy-2-(phenylmethoxycarbonylamino)butanoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-hydroxy-2-(phenylmethoxycarbonylamino)butanoate
• N-&lt
• (phenylmethoxy)carbonyl&gt
• -D-homoserine, 1,1-dimethylethyl ester
• 4-hydroxy-2-(phenylmethoxycarbonylamino)butanoic acid tert-butyl ester
• N-[(phenylmethoxy)carbonyl]-D-homoserine,1,1-dimethylethyl ester
• SureCN995705
• AGN-PC-00O4FU
• (R)-TERT-BUTYL 2-(BENZYLOXYCARBONYLAMINO)-4-HYDROXYBUTANOATE
• tert-butyl 4-oxidanyl-2-(phenylmethoxycarbonylamino)butanoate
• (S)-TERT-BUTYL 2-(BENZYLOXYCARBONYLAMINO)-4-HYDROXYBUTANOATE
• A808988
• N-< (phenylmethoxy)carbonyl> -D-homoserine, 1,1-dimethylethyl ester
• N-Cbz-D-homoserine tert-butyl ester
• SCHEMBL995705
• 149967-08-8
• tert-Butyl N-[(benzyloxy)carbonyl]homoserinate
• DTXSID60550511
• Tert-butyl 4-hydroxy-2-(phenylmethoxycarbonylamino)butanoate

• Inchi： InChI=1S/C16H23NO5/c1-16(2,3)22-14(19)13(9-10-18)17-15(20)21-11-12-7-5-4-6-8-12/h4-8,13,18H,9-11H2,1-3H3,(H,17,20)
• InChI Key： FXRLWSYREBUSNL-UHFFFAOYSA-N
• SMILES： CC(C)(C)OC(=O)C(CCO)NC(=O)OCC1=CC=CC=C1

Computed Properties

• Exact Mass: 309.15762283g/mol
• Monoisotopic Mass: 309.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 9
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 84.9Ų